Cas no 32282-07-8 (2-N-benzylpyridine-2,3-diamine)

• Product Name: 2-N-benzylpyridine-2,3-diamine
• CAS No: 32282-07-8
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 293545
• PubChem ID: 6622633
• Update Time: 2025-09-27

2-N-benzylpyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyridinediamine,N2-(phenylmethyl)-
• 2-(BENZYLAMINO)-3-AMINOPYRIDINE
• 2-N-benzylpyridine-2,3-diamine
• N2-Benzyl-2,3-pyridinediamine
• 3-amino-2-benzylaminopyridine
• benzyl-pyridine-2,3-diamine
• F2113-0137
• N2-benzylpyridine-2,3-diamine
• N-benzylpyridine-2,3-diamine
• ChemDiv3_010253
• SB53939
• Z359511798
• DTXSID50425087
• BB 0254828
• AKOS005208102
• 2-benzylamino-3-amino pyridine
• HMS1502C01
• EN300-111027
• FT-0681550
• SCHEMBL6285864
• 3-Amino-2-(benZylamino)pyridine
• MFCD09757497
• CS-0222394
• SLCKILPMRGVCQV-UHFFFAOYSA-N
• 32282-07-8
• G22149
• DB-086749

• MDL： MFCD09757497
• Inchi： 1S/C12H13N3/c13-11-7-4-8-14-12(11)15-9-10-5-2-1-3-6-10/h1-8H,9,13H2,(H,14,15)
• InChI Key： SLCKILPMRGVCQV-UHFFFAOYSA-N
• SMILES： N(C1C(=CC=CN=1)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 199.11100
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.206
• Boiling Point: 392.2°Cat760mmHg
• Flash Point: 191°C
• Refractive Index: 1.684
• PSA: 50.94000
• LogP: 2.93010

2-N-benzylpyridine-2,3-diamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines